Cas no 108313-50-4 (Trimethyl(octadecyl)azanium;benzoate)

• Product Name: Trimethyl(octadecyl)azanium;benzoate
• CAS No: 108313-50-4
• MF: C₂₈H₅₁NO₂
• MW: 433.710048913956
• CID: 1189892
• PubChem ID: 20286831
• Update Time: 2025-04-20

Trimethyl(octadecyl)azanium;benzoate Chemical and Physical Properties

Names and Identifiers

• trimethyl(octadecyl)azanium,benzoate
• benzoate
• trimethyl(octadecyl)azanium
• N,N,N-Trimethyloctadecan-1-aminium benzoate
• DTXSID00604663
• 108313-50-4
• SCHEMBL11374417
• Trimethyl(octadecyl)azanium;benzoate

• Inchi： 1S/C21H46N.C7H6O2/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(2,3)4;8-7(9)6-4-2-1-3-5-6/h5-21H2,1-4H3;1-5H,(H,8,9)/q+1;/p-1
• InChI Key： XZBJGLUBSRQJIY-UHFFFAOYSA-M
• SMILES： [O-]C(C1C=CC=CC=1)=O.[N+](C)(C)(C)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 433.391979870g/mol
• Monoisotopic Mass: 433.391979870g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 302
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų